Cas no 5588-16-9 (Althiazide)

• Product Name: Althiazide
• CAS No: 5588-16-9
• MF: C₁₁H₁₄ClN₃O₄S₃
• MW: 383.894557476044
• CID: 94181
• PubChem ID: 329831046
• Update Time: 2025-05-24

Althiazide Chemical and Physical Properties

Names and Identifiers

• Althiazide
• 6-chloro-1,1-dioxo-3-(prop-2-enylsulfanylmethyl)-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-7-sulfonamide
• ALTIZIDE
• Althiazide [USAN]
• P-1779
• 6-Chloro-3,4-dihydro-3-([2-propenylthio]methyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3,4-dihydro-3-((2-propen-1-ylthio)methyl)-, 1,1-dioxide, (-)-
• BSPBio_000642
• NCGC00094855-02
• NCGC00094855-06
• SBI-0052594.P002
• SR-05000001753-1
• P 1779
• Altizide [INN]
• 133585-76-9
• Altizidum [INN-Latin]
• AB00053099_08
• FT-0635778
• 6-CHLORO-3,4-DIHYDRO-3-[(2-PROPENYLTHIO)METHYL]-2H-1,2,4-BENZOTHIADIAZINE-7-SULFONAMIDE 1,1-DIOXIDE
• ALTIZIDE [WHO-DD]
• starbld0016521
• MLS002153973
• CHEMBL599870
• Prestwick1_000721
• NS00005608
• Tox21_111347
• Altizida
• NCGC00094855-03
• 3-[(Allylthio)methyl]-6-chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-Dioxide
• CB 8093
• BPBio1_000708
• Spectrum5_001725
• SpecPlus_000833
• IDI1_001031
• Spectrum3_000902
• KBio2_001584
• Prestwick0_000721
• NCGC00094855-01
• Pharmakon1600-01500804
• Spectrum2_001367
• SMR001233310
• Altizide, (+)-
• Altizidum
• Prestwick3_000721
• EINECS 226-994-8
• JI3ZO158IN
• Spectrum_001104
• Prestwick2_000721
• Prestwick_43
• HMS3714A04
• ALTIZIDE [EP IMPURITY]
• NSC757786
• D02838
• 6-Chloro-3,4-dihydro-3-((2-propenylthio)methyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide
• SPECTRUM1500804
• SR-05000001753
• SMP1_000012
• GI8CB72B0D
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3,4-dihydro-3-((2-propen-1-ylthio)methyl)-, 1,1-dioxide, (+)-
• AKOS027381757
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3,4-dihydro-3-((2-propenylthio)methyl)-, 1,1-dioxide
• KBio1_001031
• UNII-JI3ZO158IN
• 3-((Allylthio)methyl)-6-chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• SCHEMBL124525
• 3-Allylthiomethyl-6-chlor-3,4-dihydro-2H-1,2,4-benzothiadiazin-7-sulfonamid 1,1-dioxid
• Altizide (INN)
• CHEBI:91768
• KBio2_006720
• UNII-GI8CB72B0D
• HY-B1254
• Altizide, European Pharmacopoeia (EP) Reference Standard
• 6-chloro-1,1-dioxo-3-[(prop-2-enylthio)methyl]-3,4-dihydro-2H-1$l;{6},2,4-benzothiadiazine-7-sulfonamide
• DivK1c_006929
• SPBio_002581
• 5588-16-9
• CAS-5588-16-9
• D9KLS88BLV
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3,4-dihydro-3-[(2-propen-1-ylthio)methyl]-, 1,1-dioxide
• HMS3373K04
• HMS1921I12
• Altizida [INN-Spanish]
• HMS2092K18
• Spectrum4_000999
• NSC-757786
• AB00053099
• 3-((Allylthio)methyl)-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
• KBio1_001873
• NSC 757786
• BRD-A56675431-001-07-3
• SPBio_001294
• DivK1c_001031
• (+)-Altizide
• KBio2_004152
• ALTIZIDE [MART.]
• (-)-Altizide
• HMS1570A04
• KBio3_001844
• 6-Chloro-3,4-dihydro-3-[(2-propen-1-ylthio)methyl]-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-Dioxide
• SR-05000001753-3
• CS-0013046
• HMS503O03
• 133562-97-7
• Althiazide (USAN)
• DTXCID1025857
• KBioSS_001584
• 6-CHLORO-3,4-DIHYDRO-3-[(2-PROPENYLTHIO)METHYL]-2H-1,2,4-BENZOTHIADIAZINE-7-SULFONAMIDE1,1-DIOXIDE
• HMS2097A04
• Tox21_111347_1
• BRD-A56675431-001-04-0
• NINDS_001031
• KBioGR_001437
• UNII-D9KLS88BLV
• HMS2233O21
• ALTIZIDE [EP MONOGRAPH]
• Altizide, (-)-
• 6-chloro-1,1-dioxo-3-(prop-2-enylsulfanylmethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
• DTXSID3045857
• CCG-38982

• MDL： MFCD00063558
• Inchi： 1S/C11H14ClN3O4S3/c1-2-3-20-6-11-14-8-4-7(12)9(21(13,16)17)5-10(8)22(18,19)15-11/h2,4-5,11,14-15H,1,3,6H2,(H2,13,16,17)
• InChI Key： VGLGVJVUHYTIIU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(CSCC=C)NS2(=O)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 382.98300
• Monoisotopic Mass: 382.9834972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Melting Point: 206-207°
• PSA: 160.42000
• LogP: 4.26520

Althiazide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on Althiazide

Introduction to Althiazide (CAS No. 5588-16-9): Mechanism, Applications, and Recent Research Developments

Althiazide, chemically known by the CAS number 5588-16-9, is a widely recognized diuretic agent that has been extensively utilized in the management of various cardiovascular and renal conditions. This compound belongs to the thiazide class of diuretics, which are known for their efficacy in promoting diuresis by inhibiting sodium and chloride reabsorption in the distal convoluted tubule of the kidneys. The structural uniqueness of Althiazide lies in its thiazide ring system and sulfonamide group, which contribute to its distinct pharmacological profile.

The primary mechanism of action for Althiazide involves the inhibition of the sodium-chloride cotransporter (NCC) located in the luminal membrane of renal tubular cells. By blocking this transporter, Althiazide effectively reduces sodium and chloride reabsorption, leading to increased urine output and a subsequent decrease in blood volume. This mechanism not only aids in managing conditions like hypertension but also contributes to its therapeutic effects in edema associated with heart failure, liver cirrhosis, and renal impairment.

Beyond its well-documented diuretic properties, recent studies have highlighted additional potential benefits of Althiazide. Research has suggested that this compound may possess antioxidant and anti-inflammatory properties, which could be relevant in the context of chronic kidney disease (CKD). The ability of Althiazide to modulate inflammatory pathways and reduce oxidative stress has opened new avenues for its use in protecting renal function and slowing disease progression.

In clinical practice, Althiazide is often prescribed as a first-line treatment for hypertension due to its cost-effectiveness and proven efficacy. It is typically used in combination with other antihypertensive agents to enhance therapeutic outcomes. The long-term use of Althiazide has also been associated with beneficial effects on lipid metabolism, including reductions in total cholesterol and LDL cholesterol levels. This additional cardiovascular protective effect makes it a valuable component in comprehensive management strategies for patients with hypertension.

The pharmacokinetics of Althiazide are characterized by rapid absorption following oral administration, with peak plasma concentrations typically observed within a few hours. The compound undergoes extensive metabolism in the liver, primarily through glucuronidation and conjugation reactions. Its elimination half-life varies among individuals but generally ranges from 6 to 12 hours. These pharmacokinetic features influence dosing regimens and ensure consistent therapeutic levels when used as prescribed.

Newer research endeavors are exploring the role of Althiazide in non-traditional therapeutic areas. For instance, studies have investigated its potential benefits in managing metabolic syndrome by improving insulin sensitivity and reducing visceral fat accumulation. The molecular targets affected by Althiazide, such as the NCC and related signaling pathways, have been implicated in glucose homeostasis, suggesting that this compound might have a broader impact on metabolic health beyond its primary diuretic effects.

The safety profile of Althiazide, while generally favorable, includes common side effects such as dizziness, hypokalemia, and hyperuricemia. These adverse effects are often mild to moderate and can be managed with dose adjustments or co-administration of potassium-sparing agents. However, caution is advised in patients with pre-existing conditions like gout or electrolyte imbalances due to the increased risk of exacerbating these issues.

The development of novel derivatives based on the core structure of Althiazide continues to be an area of active interest for pharmaceutical researchers. By modifying specific functional groups or introducing new chemical entities, scientists aim to enhance the therapeutic index of these compounds while minimizing side effects. Such innovations could lead to more effective diuretics with improved patient compliance and outcomes.

In conclusion, Althiazide(CAS No. 5588-16-9) remains a cornerstone in the management of cardiovascular and renal disorders due to its well-established efficacy and favorable cost-benefit ratio. The ongoing research into its mechanisms of action and potential applications beyond traditional diuretic therapy underscores its enduring relevance in modern medicine. As our understanding of renal physiology and metabolic pathways evolves, it is likely that new insights into the therapeutic potential of compounds like Althiazide will continue to emerge.